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Compound of Interest

Compound Name: 4,6-Dimethylnicotinic acid

Cat. No.: B189552 Get Quote

Application Notes and Protocols for 4,6-
Dimethylnicotinic Acid
Introduction

4,6-Dimethylnicotinic acid is a derivative of nicotinic acid (niacin or Vitamin B3), a

fundamental component in various biological processes. As a pyridine derivative, it holds

potential as a building block in the synthesis of pharmacologically active compounds. These

application notes provide detailed procedures for the proper storage, handling, and use of 4,6-
Dimethylnicotinic acid, tailored for researchers, scientists, and professionals in drug

development.

Disclaimer: Specific experimental data for 4,6-Dimethylnicotinic acid is limited. Therefore, the

following protocols and data are based on established information for closely related

compounds, such as nicotinic acid and its monomethylated derivatives. Researchers should

validate these procedures for their specific applications.

Physicochemical and Safety Data
Proper handling of any chemical begins with understanding its fundamental properties and

associated hazards.

Table 1: Physicochemical Properties of Nicotinic Acid Derivatives
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Property
Value (for 6-
Methylnicotinic acid)

References

CAS Number 3222-47-7 [1]

Molecular Formula C₇H₇NO₂ [2]

Appearance
White to off-white crystalline

solid
[3]

Solubility
Soluble in water, ethanol, and

methanol.
[3]

| Storage Temperature | 15 - 25 °C (Recommended) |[4] |

Table 2: Hazard Identification and GHS Classification

Hazard Classification Pictogram Signal Word
Hazard
Statements

Skin Irritation Category 2 GHS07 Warning
H315: Causes
skin irritation.
[1][2]

Eye Irritation Category 2A GHS07 Warning

H319: Causes

serious eye

irritation.[1][2][5]

Respiratory

Irritation
Category 3 GHS07 Warning

H335: May

cause respiratory

irritation.[6]

| Sensitization | - | GHS08 | Danger | H317: May cause an allergic skin reaction. H334: May

cause allergy or asthma symptoms or breathing difficulties if inhaled.[5] |

Proper Storage and Handling Protocols
Adherence to correct storage and handling procedures is critical to ensure compound stability

and personnel safety.
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2.1. Storage Conditions

To maintain the integrity and stability of 4,6-Dimethylnicotinic acid, store the compound under

the following conditions:

Temperature: Store in a dry place at a recommended temperature of 15–25 °C.[4] For long-

term storage, refer to the product-specific label, as refrigeration (4°C) or freezing (-20°C)

may be advised.[5][7]

Atmosphere: Keep the container tightly closed and dry.[1][5] For compounds sensitive to air,

storing under an inert atmosphere is recommended.[8]

Container: Use original, tightly sealed containers. Avoid using metal containers.[5]

Security: Keep locked up or in an area accessible only to qualified and authorized personnel.

[5]

2.2. Safe Handling Workflow

A systematic workflow minimizes the risk of exposure and contamination.

Preparation Handling Post-Handling

Assess Risks & Review SDS Don Personal Protective Equipment (PPE) Handle in Ventilated Hood Weigh and Prepare Solution Clean Work Area & Equipment Dispose of Waste Properly Doff PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling 4,6-Dimethylnicotinic acid.

2.3. Personal Protective Equipment (PPE)

Eye Protection: Wear safety glasses with side-shields or goggles.[1]

Hand Protection: Wear compatible chemical-resistant gloves.[5]
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Skin and Body Protection: Wear a lab coat. Ensure skin is not exposed.[1]

2.4. First Aid Measures

In case of accidental exposure, follow these procedures immediately.

Table 3: First Aid Protocols

Exposure Route Protocol References

Inhalation

Move the person to fresh
air. If breathing is difficult,
seek medical attention.

[1][5]

Skin Contact

Take off immediately all

contaminated clothing. Wash

skin with plenty of soap and

water. If irritation occurs, get

medical advice.

[1][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical attention.

[1][5]

| Ingestion | Clean mouth with water. Do NOT induce vomiting. Seek immediate medical

attention. |[1][9] |

Experimental Protocols
The following are generalized protocols for common laboratory applications.

3.1. Protocol for Stock Solution Preparation

This protocol outlines the preparation of a 10 mM stock solution in DMSO.

Materials:
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4,6-Dimethylnicotinic acid

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Vortex mixer and/or sonicator

Procedure:

Calculate the mass of 4,6-Dimethylnicotinic acid required. For a 10 mM solution, this is

1.5116 mg per 1 mL of solvent.

Weigh the calculated amount of the compound in a fume hood and transfer it to a

volumetric flask.

Add a portion of the DMSO (approximately 70% of the final volume).

Mix thoroughly to dissolve the compound. Use a vortex mixer or sonicator if necessary to

ensure complete dissolution. Some related compounds are soluble in DMSO at

concentrations up to 100 mg/mL.[7]

Once dissolved, add DMSO to the final desired volume.

Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw

cycles.

Store stock solutions at -20°C or -80°C for long-term stability.[7]

3.2. Protocol for In Vitro GPR109A Activation Assay

Nicotinic acid and its derivatives are known agonists of the G protein-coupled receptor

GPR109A (HCAR2).[10][11] This assay measures receptor activation by quantifying the

downstream release of Prostaglandin D2 (PGD2).[11]
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Day 1: Seed GPR109A-expressing cells
(e.g., HEK293-GPR109A) in plates

Day 2: Incubate cells for 24 hours
(37°C, 5% CO2)

Treat cells with compound dilutions
and controls

Prepare serial dilutions of
4,6-Dimethylnicotinic acid

Incubate for a defined period
(e.g., 30 minutes)

Collect cell culture supernatant

Quantify PGD2 concentration
using an ELISA kit

Analyze data and determine EC50 value

Click to download full resolution via product page

Caption: Experimental workflow for a GPR109A activation assay.

Methodology:

Cell Culture: Culture cells expressing the GPR109A receptor (e.g., engineered HEK293

cells) in appropriate media and seed them into multi-well plates.
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Compound Preparation: Prepare a dose-response curve by performing serial dilutions of

the 4,6-Dimethylnicotinic acid stock solution in assay buffer.

Cell Treatment: Remove the culture medium from the cells and add the compound

dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., nicotinic acid).

Incubation: Incubate the plate at 37°C for a specified time to allow for receptor activation

and PGD2 release.[11]

Supernatant Collection: Carefully collect the cell culture supernatant for analysis.[11]

Quantification: Measure the concentration of PGD2 in the supernatant using a

commercially available ELISA kit, following the manufacturer’s instructions.

Data Analysis: Plot the PGD2 concentration against the compound concentration and fit

the data to a dose-response curve to determine the EC₅₀ value.[12]

Biological Signaling Pathway
The primary mechanism of action for nicotinic acid involves the activation of the GPR109A

receptor, which leads to distinct downstream effects in different tissues.
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Caption: Simplified GPR109A signaling pathway in different cell types.

Activation of GPR109A in adipocytes inhibits adenylyl cyclase, leading to reduced lipolysis and

a decrease in circulating free fatty acids, which is a therapeutic goal in treating dyslipidemia.
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[11] In contrast, activation in skin cells leads to the synthesis and release of PGD2, causing

vasodilation, commonly known as flushing.[11]

Waste Disposal Protocol
Proper disposal of chemical waste is essential for environmental and workplace safety.

Chemical Waste: Dispose of unused 4,6-Dimethylnicotinic acid and its solutions as

chemical waste in accordance with national and local regulations.[1][5] Do not dispose of it

down the drain.[5][9]

Contaminated Materials: Dispose of any materials that have come into contact with the

compound (e.g., pipette tips, gloves, empty containers) in a designated solid chemical waste

container.[5]

Container Disposal: Handle uncleaned, empty containers as you would the product itself.[5]

They can be sent to a professional drum re-conditioner or an approved landfill.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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